Cas no 1326808-32-5 (8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is a specialized spirocyclic compound featuring a unique structural framework combining an oxa-aza spiro[4.5]decane core with a 2,4,6-trimethylbenzoyl moiety. This structure imparts distinct reactivity and stability, making it valuable in synthetic and pharmaceutical applications. The carboxylic acid functionality enhances its utility as an intermediate for further derivatization, while the spirocyclic system offers conformational rigidity, potentially improving binding selectivity in target interactions. Its well-defined stereochemistry and modular design make it suitable for research in drug discovery, particularly in developing novel bioactive molecules. The compound’s synthetic versatility and structural precision underscore its relevance in advanced organic and medicinal chemistry.

8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid structure

1326808-32-5 structure

Product Name:8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

CAS No:1326808-32-5

MF:C₂₀H₂₇NO₄

MW:345.432686090469

MDL:MFCD19706214

CID:4694474

Update Time:2025-05-28

8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
- MDL： MFCD19706214
- Inchi： 1S/C20H27NO4/c1-12-5-7-20(8-6-12)21(16(11-25-20)19(23)24)18(22)17-14(3)9-13(2)10-15(17)4/h9-10,12,16H,5-8,11H2,1-4H3,(H,23,24)
- InChI Key： NYLXLFPDHCGQGP-UHFFFAOYSA-N
- SMILES： O1CC(C(=O)O)N(C(C2C(C)=CC(C)=CC=2C)=O)C21CCC(C)CC2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 514
Topological Polar Surface Area: 66.8

8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB423835-1 g	8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	1326808-32-5		1 g	€751.00	2023-07-18
Chemenu	CM207517-1g	8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	1326808-32-5	97%	1g	$1726	2024-08-02
Chemenu	CM207517-10g	8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	1326808-32-5	97%	10g	$6231	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1196746-1g	8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	1326808-32-5	98%	1g	￥16830.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1196746-2g	8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	1326808-32-5	98%	2g	￥21700.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1196746-10g	8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	1326808-32-5	98%	10g	￥48602.00	2024-08-09
abcr	AB423835-1g	8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid; .	1326808-32-5		1g	€751.00	2025-02-20
abcr	AB423835-5g	8-Methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid; .	1326808-32-5		5g	€1461.00	2025-02-20
A2B Chem LLC	AJ27415-1g	8-methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	1326808-32-5	95+%	1g	$1280.00	2024-04-20
A2B Chem LLC	AJ27415-2g	8-methyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	1326808-32-5	95+%	2g	$1753.00	2024-04-20